Cas no 23169-33-7 (9-(2-Hydroxyethyl)guanine)

9-(2-Hydroxyethyl)guanine structure
Product Name:9-(2-Hydroxyethyl)guanine
CAS No:23169-33-7
Molecular Formula:C7H9N5O2
Molecular Weight:195.17866
CID:288979
PubChem ID:135467399
9-(2-Hydroxyethyl)guanine Properties
Names and Identifiers
-
- 6H-Purin-6-one,2-amino-1,9-dihydro-9-(2-hydroxyethyl)-
- 2-amino-9-(2-hydroxyethyl)-3H-purin-6-one
- 9-(2-HYDROXYETHYL)GUANINE
- 2-amino-9-(2-hydroxy-ethyl)-1,9-dihydro-purin-6-one
- 2-amino-9-(2-hydroxyethyl)-3,9-dihydro-6h-purin-6-one
- 9-(2'-Hydroxyethyl)-2-amino-6-hydroxypurin
- AC1L5YIN
- AC1Q6IAT
- AR-1D8698
- CTK4F1024
- NSC40668
- SureCN350397
- UNII-913B0OP28B
- 913B0OP28B
- 9-(2'-Hydroxyethyl)guanine
- (9-(2-HYDROXYETHYL)GUANINE) [WHO-IP]
- DTXSID80177749
- SCHEMBL350397
- Q27271369
- ACICLOVIR IMPURITY P [EP IMPURITY]
- ACICLOVIR IMPURITY P [WHO-IP]
- AKOS030254228
- HYDROXYETHYL GUANINE [USP IMPURITY]
- Aciclovir impurity P [EP]
- 2-Amino-9-(2-hydroxyethyl)-9H-purin-6-ol
- Guanine, 9-(2-hydroxyethyl)-
- 2-amino-9-(2-hydroxyethyl)-1H-purin-6-one
- NSC-40668
- HYDROXYETHYL GUANINE
- 2-amino-9-(2-hydroxyethyl)-1,9-dihydro-6H-purin-6-one
- 23169-33-7
- DB-229723
- 6H-Purin-6-one, 2-amino-1,9-dihydro-9-(2-hydroxyethyl)-
-
- InChIKey: ZXOYFKBSRZDBBD-UHFFFAOYSA-N
- Inchi: InChI=1S/C7H9N5O2/c8-7-10-5-4(6(14)11-7)9-3-12(5)1-2-13/h3,13H,1-2H2,(H3,8,10,11,14)
- SMILES: OCCN1C=NC2C(N=C(NC1=2)N)=O
Computed Properties
- Exact Mass: 195.07577
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 195.076
- Heavy Atom Count: 14
- Complexity: 279
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: _1.5
- Topological Polar Surface Area: 106A^2
Experimental Properties
- LogP: -0.72470
- PSA: 105.53
- Refractive Index: 1.843
- Boiling Point: 584.3°Cat760mmHg
- Flash Point: 307.1°C
- Density: 1.86
9-(2-Hydroxyethyl)guanine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AB22196-10mg |
6H-Purin-6-one, 2-amino-1,9-dihydro-9-(2-hydroxyethyl)- |
23169-33-7 | 10mg |
$338.00 | 2024-04-20 | ||
Chemenu | CM241041-100mg |
2-Amino-9-(2-hydroxyethyl)-9H-purin-6-ol |
23169-33-7 | 97% | 100mg |
$348 | ||
TRC | H942035-10mg |
9-(2-Hydroxyethyl)guanine |
23169-33-7 | 10mg |
$ 224.00 | 2023-09-07 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-490225-100 mg |
9-(2-Hydroxyethyl)guanine, |
23169-33-7 | 100MG |
¥2,858.00 | 2023-07-11 |
9-(2-Hydroxyethyl)guanine Suppliers
Hubei Yangxin Pharmaceutical Technology Co., Ltd
(CAS:23169-33-7)
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(CAS:23169-33-7)
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
SHANG HAI JI XIANG Biotechnology Co., Ltd.
(CAS:23169-33-7)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com
9-(2-Hydroxyethyl)guanine Related Literature
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K. Savva,Y.-H. Lin,E. Kymakis,T. D. Anthopoulos J. Mater. Chem. C, 2014,2, 5931-5937
-
2. Back cover
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Jozef Adamcik,Timothy M. Ryan,Christopher J. H. Chong,Charlotte E. Conn,Nicholas P. Reynolds,Raffaele Mezzenga,Céline Valéry Nanoscale, 2020,12, 22680-22687
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Yun Song,Ziliang Chen,Yanmei Li,Qinchao Wang,Fang Fang,Yong-Ning Zhou,Linfeng Hu,Dalin Sun J. Mater. Chem. A, 2017,5, 9022-9031
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Xiaoyan Zheng,Yongjun Li,Huibiao Liu,Qikai Li,Zhigang Shuai,Yuliang Li RSC Adv., 2014,4, 27389-27392
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Supphachok Chanmungkalakul,Xia Wu,Esther Cai Xia Ang,Zi-Qi Yang,Yongxin Li,Xiaoyu Yan,Choon-Hong Tan,Davin Tan,Xiaogang Liu Phys. Chem. Chem. Phys., 2023,25, 10599-10603
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Yakang Jin,Xiaofang Li,Haixia Zheng,Tiantian Wu,Cuicui Ling J. Mater. Chem. A, 2016,4, 15015-15021
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Martín G. Bellino,Sebastian Golbert,Galo J. A. A. Soler-Illia,Martín F. Desimone Biomater. Sci., 2013,1, 186-189
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Marcel Fickenscher,Tom Reimers,Holger Frey Polym. Chem., 2021,12, 3576-3581
-
GuangQiang He,YouCun Chen J. Mater. Chem. A, 2014,2, 2578-2584
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